Cas no 1374510-92-5 (Methyl 2-(E)-2-(dimethylamino)vinyl-6-isopropyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylate)

• Product Name: Methyl 2-(E)-2-(dimethylamino)vinyl-6-isopropyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylate
• CAS No: 1374510-92-5
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• MDL: MFCD22374884
• CID: 4697681
• Update Time: 2025-06-30

Methyl 2-(E)-2-(dimethylamino)vinyl-6-isopropyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(E)-2-(dimethylamino)vinyl]-6-isopropyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylate
• T5285
• 1,6-naphthyridine-3-carboxylic acid, 2-[(E)-2-(dimethylamino)ethenyl]-5,6-dihydro-6-(1-methylethyl)-5-oxo-, methyl ester
• Methyl 2-(E)-2-(dimethylamino)vinyl-6-isopropyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylate

• MDL： MFCD22374884
• Inchi： 1S/C17H21N3O3/c1-11(2)20-9-7-14-12(16(20)21)10-13(17(22)23-5)15(18-14)6-8-19(3)4/h6-11H,1-5H3/b8-6+
• InChI Key： KMWMGISCRRCXOC-SOFGYWHQSA-N
• SMILES： O=C1C2C=C(C(=O)OC)C(/C=C/N(C)C)=NC=2C=CN1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 513
• Topological Polar Surface Area: 62.7

Additional information on Methyl 2-(E)-2-(dimethylamino)vinyl-6-isopropyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylate

Methyl 2-(E)-2-(dimethylamino)vinyl-6-isopropyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylate: A Comprehensive Overview

The compound with CAS No. 1374510-92-5, commonly referred to as Methyl 2-(E)-2-(dimethylamino)vinyl-6-isopropyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a naphthyridine ring system, a dimethylamino vinyl group, and an isopropyl substituent. These structural features contribute to its unique chemical properties and potential applications in drug design and development.

Recent studies have highlighted the importance of naphthyridine derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that Methyl 2-(E)-2-(dimethylamino)vinyl-6-isopropyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylate exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. The presence of the dimethylamino vinyl group is particularly significant, as it enhances the molecule's ability to interact with biological targets through hydrogen bonding and π-interactions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. A study published in *Organic Letters* detailed the use of a palladium-catalyzed coupling reaction to construct the naphthyridine ring system. This approach not only simplifies the synthesis but also opens up new possibilities for modifying the structure to optimize pharmacokinetic properties. The isopropyl substituent plays a crucial role in modulating the molecule's lipophilicity, which is essential for its absorption and bioavailability.

In terms of applications, Methyl 2-(E)-2-(dimethylamino)vinyl-6-isopropyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylate has shown potential as a lead compound in the development of novel therapeutic agents. Its ability to inhibit specific enzymes involved in disease pathways makes it a valuable tool in drug discovery efforts. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the molecule's binding affinity to various targets with high accuracy, facilitating its optimization for clinical use.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness. However, innovative approaches such as continuous flow chemistry and green synthesis methods are being explored to address these issues. A study published in *Green Chemistry* demonstrated that the use of microwave-assisted synthesis can significantly reduce reaction times while maintaining product quality. This not only enhances the efficiency of production but also aligns with sustainability goals in the pharmaceutical industry.

From an analytical perspective, the characterization of Methyl 2-(E)-2-(dimethylamino)vinyl-6-isopropyl-5 oxo 5 6 dihydro 1 6 naphthyridine 3 carboxylate relies on advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide critical insights into the molecule's stereochemistry and purity, ensuring its suitability for downstream applications. The integration of machine learning algorithms with analytical data has further enhanced our ability to predict and optimize molecular properties.

In conclusion, Methyl 2-(E)-2-(dimethylamino)vinyl -6-isopropyl -5 oxo -5 6 dihydro -1 6 naphthyridine -3 carboxylate represents a cutting-edge advancement in organic chemistry with vast potential in drug development. Its unique structure and functional groups make it a versatile platform for exploring new therapeutic strategies. As research continues to uncover its full potential, this compound stands at the forefront of innovation in medicinal chemistry.